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Compound of Interest

Compound Name: Polysucrose 400

Cat. No.: B599322 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Polysucrose 400, a synthetic high molecular weight polymer of sucrose. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting.

Immediate Safety and Hazard Assessment
Polysucrose 400 is not classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1][2] It is not considered acutely

toxic, corrosive to skin, or damaging to eyes.[2][3] However, prudent laboratory practices

should always be observed. The primary physical hazard is the potential for dust formation,

which can lead to a dust explosion if fine dust becomes enriched in the atmosphere.[1][2][3]
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Hazard Classification
According to Regulation
(EC) No 1272/2008 (CLP) &
GHS

Key Safety Precautions

Acute Toxicity Not classified
Avoid ingestion and inhalation

of dust.[4]

Skin Corrosion/Irritation Not classified
Wear suitable gloves and wash

hands after handling.[2][5]

Eye Damage/Irritation Not classified
Use safety goggles with side

protection.[2][3]

Respiratory/Skin Sensitisation Not classified

For dust formation, use

respiratory protection (e.g., P1

filter).[2][3]

Carcinogenicity Not classified N/A

Aquatic Hazard
Not classified as hazardous to

the aquatic environment

Keep away from drains,

surface water, and ground

water.[1]

PBT and vPvB Assessment Not a PBT or vPvB substance N/A

PBT: Persistent, Bioaccumulative and Toxic; vPvB: very Persistent and very Bioaccumulative

Disposal Workflow and Decision Making
The following diagram outlines the decision-making process for the proper disposal of

Polysucrose 400 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=BP2201&productDescription=SUCROSE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4668-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzA0Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmhqWmk4NU1UZ3hOemszTVRJeU1EYzRMMU5FUWw4ME5qWTRYMEZWWDBWT0xuQmtaZ3wxMzAxYTA5N2I4ZTgxODIzMjMyMWY2NGE2NjVhODE4MzBiNDMxOTVjYWE2MjlhNGJmYjk3OGRjY2I1MjBkZTEw
https://archpdfs.lps.org/Chemicals/Sucrose.pdf
https://www.carlroth.com/medias/SDB-4668-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzA0Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmhqWmk4NU1UZ3hOemszTVRJeU1EYzRMMU5FUWw4ME5qWTRYMEZWWDBWT0xuQmtaZ3wxMzAxYTA5N2I4ZTgxODIzMjMyMWY2NGE2NjVhODE4MzBiNDMxOTVjYWE2MjlhNGJmYjk3OGRjY2I1MjBkZTEw
https://www.carlroth.com/medias/SDB-4668-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM0MzR8YXBwbGljYXRpb24vcGRmfGFHUmxMMmhqWWk4NU1UZ3hOemszTWpnMU9URTRMMU5FUWw4ME5qWTRYMDFVWDBWT0xuQmtaZ3xmMjRiOTA0OTlhYzc3ZTg1ODU2ZWM4YWM0N2M3N2NlNjdjYWFkNzU1NTg4MjdiOGIwNDgxMDhkNDE5ZmFhMmMz
https://www.carlroth.com/medias/SDB-4668-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzA0Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmhqWmk4NU1UZ3hOemszTVRJeU1EYzRMMU5FUWw4ME5qWTRYMEZWWDBWT0xuQmtaZ3wxMzAxYTA5N2I4ZTgxODIzMjMyMWY2NGE2NjVhODE4MzBiNDMxOTVjYWE2MjlhNGJmYjk3OGRjY2I1MjBkZTEw
https://www.carlroth.com/medias/SDB-4668-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM0MzR8YXBwbGljYXRpb24vcGRmfGFHUmxMMmhqWWk4NU1UZ3hOemszTWpnMU9URTRMMU5FUWw4ME5qWTRYMDFVWDBWT0xuQmtaZ3xmMjRiOTA0OTlhYzc3ZTg1ODU2ZWM4YWM0N2M3N2NlNjdjYWFkNzU1NTg4MjdiOGIwNDgxMDhkNDE5ZmFhMmMz
https://www.carlroth.com/medias/SDB-4668-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0MTB8YXBwbGljYXRpb24vcGRmfGFETTNMMmhqT1M4NU1UZ3hOemszTXpFNE5qZzJMMU5FUWw4ME5qWTRYMGRDWDBWT0xuQmtaZ3w3OTBhODRkMmIyNWIyZjhhNjQ0ZTU1ZTQ4NjZlZDcyY2Q0MGI2ODQ0MDRkYTlmNTAxZWZiMjVkYzBlZTliNzU2
https://www.benchchem.com/product/b599322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Polysucrose 400 Waste Generated

Identify Waste Type

Uncontaminated Solid
(e.g., expired powder)

 Solid 

Uncontaminated Aqueous Solution

 Liquid 

Contaminated Material
(e.g., with biohazards, chemicals)

 Contaminated 

Consult Institutional EHS &
Local Regulations

Collect in a sealed, labeled container.
Dispose as non-hazardous solid waste

per institutional guidelines.

 Uncontaminated Solid 

Neutralize if necessary.
Consult EHS for sewer disposal permissibility.

If not permitted, collect for chemical waste pickup.

 Uncontaminated Liquid 

Dispose of as hazardous waste
according to the nature of the contaminant

(e.g., biohazardous, chemical waste).

 Contaminated 

End End End

Click to download full resolution via product page

Polysucrose 400 Disposal Decision Workflow

Step-by-Step Disposal Protocols
Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses and gloves. If there is a risk of significant dust generation, respiratory protection is

necessary.[2]
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Containment: Carefully sweep up the solid material, taking precautions to minimize dust.[6]

Place the material into a suitable, clearly labeled, and sealed container for disposal.

Disposal Route: Although Polysucrose 400 is non-hazardous, many institutions prohibit the

disposal of any laboratory chemicals in the regular trash.[7] The collected waste should be

disposed of through your institution's chemical waste program or a licensed waste disposal

contractor.

Assess Contamination: Ensure the solution is not contaminated with other hazardous

chemicals or biological materials. If it is, it must be treated as hazardous waste based on the

contaminant (see Protocol 3).

Consult Local Regulations:Do not empty into drains without authorization.[1][3][8] While

some safety data sheets suggest small, flushed spills may enter the sewer, the official

guidance is to keep it from drains and consult local waste disposal experts.[1][3][6] Your

institution's Environmental Health & Safety (EHS) department will provide specific guidance

on whether sewer disposal is permissible for dilute, non-hazardous solutions.

Collection for Disposal: If sewer disposal is not permitted, collect the aqueous waste in a

sealed and properly labeled container. Arrange for pickup through your institution's chemical

waste management service.

Materials such as gloves, pipette tips, or containers contaminated with Polysucrose 400, as

well as the substance itself mixed with other hazardous agents, must be disposed of according

to the hazard of the contaminant.

Waste Segregation: Segregate the waste based on the type of contamination (e.g.,

biohazardous, specific chemical hazards).

Handling: Handle contaminated packages and materials in the same way as the hazardous

substance itself.[1][3]

Disposal: Follow the specific disposal protocols for the identified hazardous waste stream as

mandated by your institution and local regulations. For example, material contaminated with

biohazards must be autoclaved or chemically decontaminated before disposal.
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Accidental Spill and Release Procedures
Ensure Safety: For non-emergency personnel, ensure adequate ventilation and control dust.

[1][2][3] Wear appropriate PPE, including respiratory protection if dust is present.

Containment: Prevent the spilled material from entering drains, surface water, or

groundwater.[1][2][3] Cover drains if necessary.[2]

Clean-up:

Solids: Take up the material mechanically (e.g., with a wet mop or by careful sweeping) to

avoid creating dust.[6]

Liquids: Absorb with an inert, non-combustible material (e.g., sand, earth) and place in a

suitable container for disposal.[9]

Final Disposal: Place all collected spill material into an appropriate, sealed container and

dispose of it according to the protocols outlined above.[2] Contaminated washing water

should be retained for proper disposal and not discharged into the environment.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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